1-[(4-chloro-3-ethoxyphenyl)sulfonyl]-1H-benzotriazole

• Molecular Formula: C14H12ClN3O3S
• Molecular Weight: 337.8 g/mol
• IUPAC Name: 1-(4-chloro-3-ethoxyphenyl)sulfonylbenzotriazole
• InChI: InChI=1S/C14H12ClN3O3S/c1-2-21-14-9-10(7-8-11(14)15)22(19,20)18-13-6-4-3-5-12(13)16-17-18/h3-9H,2H2,1H3
• InChI Key: NNWKJMOHSJXDDB-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=CC(=C1)S(=O)(=O)N2C3=CC=CC=C3N=N2)Cl

Description

1-[(4-chloro-3-ethoxyphenyl)sulfonyl]-1H-benzotriazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a benzotriazole derivative that has been synthesized using different methods.

Mechanism of Action

The mechanism of action of 1-[(4-chloro-3-ethoxyphenyl)sulfonyl]-1H-benzotriazole is not fully understood. However, it has been reported to act as an inhibitor of various enzymes and signaling pathways, including cyclooxygenase-2 (COX-2), mitogen-activated protein kinases (MAPKs), and nuclear factor kappa B (NF-κB). It has also been reported to induce apoptosis in cancer cells by activating caspase-3 and caspase-9.
Biochemical and Physiological Effects:
This compound has been reported to exhibit various biochemical and physiological effects, including anti-inflammatory, anti-cancer, and anti-viral activities. It has also been reported to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. In addition, it has been reported to exhibit neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-[(4-chloro-3-ethoxyphenyl)sulfonyl]-1H-benzotriazole in lab experiments is its high purity and good yield. It is also a versatile compound that can be used in various fields, including medicinal chemistry, material science, and environmental science. However, one of the limitations is its potential toxicity, which requires careful handling and disposal.

Future Directions

There are several future directions for the research and development of 1-[(4-chloro-3-ethoxyphenyl)sulfonyl]-1H-benzotriazole. One direction is to explore its potential as a therapeutic agent for various diseases, including cancer and neurodegenerative diseases. Another direction is to investigate its potential as a building block for the synthesis of new materials with unique properties. Furthermore, the environmental impact of this compound needs to be further studied to ensure its safe use and disposal.

Synthesis Methods

The synthesis of 1-[(4-chloro-3-ethoxyphenyl)sulfonyl]-1H-benzotriazole can be achieved using various methods, including the reaction of 4-chloro-3-ethoxybenzenesulfonyl chloride with sodium azide, followed by cyclization with copper(I) iodide. Another method involves the reaction of 4-chloro-3-ethoxyaniline with sulfuryl chloride, followed by cyclization with sodium azide. Both methods have been reported to yield high purity and good yield of the compound.

Scientific Research Applications

1-[(4-chloro-3-ethoxyphenyl)sulfonyl]-1H-benzotriazole has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and environmental science. In medicinal chemistry, it has been reported to exhibit anti-inflammatory, anti-cancer, and anti-viral activities. In material science, it has been used as a building block for the synthesis of polymers and dyes. In environmental science, it has been used as a UV absorber and stabilizer in plastic and rubber products.